Cas no 1153042-50-2 (1-(2-Bromophenyl)pyrazole-4-carboxaldehyde)

1-(2-Bromophenyl)pyrazole-4-carboxaldehyde structure

1153042-50-2 structure

Product Name:1-(2-Bromophenyl)pyrazole-4-carboxaldehyde

CAS No:1153042-50-2

MF:C₁₀H₇BrN₂O

MW:251.079381227493

CID:4561089

Update Time:2023-11-22

1-(2-Bromophenyl)pyrazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromophenyl)pyrazole-4-carboxaldehyde
- Inchi： 1S/C10H7BrN2O/c11-9-3-1-2-4-10(9)13-6-8(7-14)5-12-13/h1-7H
- InChI Key： NUURKSIVEHOZPG-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2Br)C=C(C=O)C=N1

1-(2-Bromophenyl)pyrazole-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B694800-1000mg	1-(2-Bromophenyl)pyrazole-4-carboxaldehyde	1153042-50-2		1g	$ 552.00	2023-04-18
TRC	B694800-100mg	1-(2-Bromophenyl)pyrazole-4-carboxaldehyde	1153042-50-2		100mg	$ 133.00	2023-04-18
TRC	B694800-250mg	1-(2-Bromophenyl)pyrazole-4-carboxaldehyde	1153042-50-2		250mg	$ 259.00	2023-04-18
TRC	B694800-500mg	1-(2-Bromophenyl)pyrazole-4-carboxaldehyde	1153042-50-2		500mg	$ 391.00	2023-04-18
TRC	B694800-1g	1-(2-Bromophenyl)pyrazole-4-carboxaldehyde	1153042-50-2		1g	$ 455.00	2022-06-06
Enamine	EN300-6508472-0.05g	1-(2-bromophenyl)-1H-pyrazole-4-carbaldehyde	1153042-50-2		0.05g	$719.0	2023-05-31
Enamine	EN300-6508472-0.1g	1-(2-bromophenyl)-1H-pyrazole-4-carbaldehyde	1153042-50-2		0.1g	$755.0	2023-05-31
Enamine	EN300-6508472-0.25g	1-(2-bromophenyl)-1H-pyrazole-4-carbaldehyde	1153042-50-2		0.25g	$789.0	2023-05-31
Enamine	EN300-6508472-0.5g	1-(2-bromophenyl)-1H-pyrazole-4-carbaldehyde	1153042-50-2		0.5g	$823.0	2023-05-31
Enamine	EN300-6508472-1.0g	1-(2-bromophenyl)-1H-pyrazole-4-carbaldehyde	1153042-50-2		1g	$857.0	2023-05-31

1-(2-Bromophenyl)pyrazole-4-carboxaldehyde Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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